Cas no 18593-51-6 (6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

6-Ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a heterocyclic compound featuring a fused thienopyrimidinone core, which serves as a versatile intermediate in pharmaceutical and agrochemical research. Its structural framework is notable for its potential in modulating biological activity, particularly in the development of kinase inhibitors and antimicrobial agents. The ethyl substituent at the 6-position enhances lipophilicity, potentially improving membrane permeability. This compound’s rigid bicyclic system offers stability and synthetic utility for further derivatization. Its high purity and well-defined chemical properties make it suitable for exploratory studies in medicinal chemistry, where precise molecular interactions are critical. Applications include scaffold optimization for drug discovery programs targeting enzyme inhibition or receptor modulation.

6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one structure

18593-51-6 structure

Product Name:6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

CAS No:18593-51-6

MF:C₈H₈N₂OS

MW:180.226920127869

MDL:MFCD00457520

CID:855280

PubChem ID:645569

Update Time:2025-10-18

6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 6-Ethylthieno[2,3-d]pyrimidin-4(3H)-one
- 6-Ethyl-3H-thieno[2,3-d]pyrimidin-4-one
- ST5201001
- IDI1_012791
- ChemDiv2_002305
- 0074713
- 008754
- A1760
- AG-205
- ZERO
- 6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- MFCD00457520
- SR-01000519447-1
- CS-0214628
- JND
- AKOS000265733
- Maybridge3_001404
- MLS000029626
- SR-01000519447
- SCHEMBL3108511
- EN300-18514
- GXZAQJCUXCKYKB-UHFFFAOYSA-N
- SMR000009585
- HMS1375I17
- 6-Ethyl-thieno[2,3-d]pyrimidin-4-ol
- cid_645569
- AH-262/31954021
- thieno[2,3-d]pyrimidin-4(3H)-one, 6-ethyl-
- HMS1673P03
- AG-205/12040018
- ALBB-019867
- CHEMBL6215
- HMS1434P18
- DTXSID90349410
- 6-ethylthieno[2,3-d]pyrimidin-4-ol
- BDBM50500488
- HMS2289E05
- STK674212
- STK827908
- SCHEMBL10325022
- Cambridge id 5313227
- Z94601204
- AKOS000541118
- DB-065548
- AS-64355
- 18593-51-6
- BDBM37871
- ZERO/008754
- BAS 00821708
- ZINC00051873
- A1760/0074713
- MDL： MFCD00457520
- Inchi： 1S/C8H8N2OS/c1-2-5-3-6-7(11)9-4-10-8(6)12-5/h3-4H,2H2,1H3,(H,9,10,11)
- InChI Key： GXZAQJCUXCKYKB-UHFFFAOYSA-N
- SMILES： S1C2=C(C(NC=N2)=O)C=C1CC

Computed Properties

Exact Mass: 180.03573406g/mol
Monoisotopic Mass: 180.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 69.7Å²

6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Security Information

Hazard Category Code： 20/21/22
Safety Instruction： 3/9-36/37

6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B440938-5mg	6-ethylthieno[2,3-d]pyrimidin-4(3H)-one	18593-51-6		5mg	$ 50.00	2022-06-07
TRC	B440938-10mg	6-ethylthieno[2,3-d]pyrimidin-4(3H)-one	18593-51-6		10mg	$ 65.00	2022-06-07
TRC	B440938-50mg	6-ethylthieno[2,3-d]pyrimidin-4(3H)-one	18593-51-6		50mg	$ 95.00	2022-06-07
Chemenu	CM268585-1g	6-Ethylthieno[2,3-d]pyrimidin-4(3H)-one	18593-51-6	95%	1g	$220	2021-08-18
Chemenu	CM268585-1g	6-Ethylthieno[2,3-d]pyrimidin-4(3H)-one	18593-51-6	95%	1g	$***	2023-03-30
eNovation Chemicals LLC	D763561-1g	6-Ethylthieno[2,3-d]pyrimidin-4(3H)-one	18593-51-6	98%	1g	$295	2024-06-07
eNovation Chemicals LLC	D763561-5g	6-Ethylthieno[2,3-d]pyrimidin-4(3H)-one	18593-51-6	98%	5g	$810	2024-06-07
Enamine	EN300-18514-0.05g	6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	18593-51-6	95%	0.05g	$42.0	2023-09-19
Enamine	EN300-18514-0.1g	6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	18593-51-6	95%	0.1g	$63.0	2023-09-19
Enamine	EN300-18514-0.25g	6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	18593-51-6	95%	0.25g	$89.0	2023-09-19